Cas no 556801-15-1 (Defluoro Linezolid)

Defluoro Linezolid structure
Product Name:Defluoro Linezolid
CAS No:556801-15-1
Molecular Formula:C16H21N3O4
Molecular Weight:319.35564
MDL:MFCD24386411
CID:1058560
PubChem ID:44274320
Defluoro Linezolid Properties
Names and Identifiers
-
- Defluoro Linezolid
- N-[[(5S)-3-(4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
- DefluoroLinezolid
- N-[3-(4-Morpholin-4-yl-phenyl)-2-oxo-oxaZolidin-(5S)-ylmethyl]-acetamide
- DTXSID40658120
- DESFLUORO LINEZOLID [USP IMPURITY]
- Desfluoro linezolid
- V3J7BL87UT
- (S)-N-((3-(4-Morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
- SCHEMBL5431183
- N-{[(5S)-3-[4-(MORPHOLIN-4-YL)PHENYL]-2-OXO-1,3-OXAZOLIDIN-5-YL]METHYL}ACETAMIDE
- N-({(5S)-3-[4-(Morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)acetamide
- MFCD24386411
- UNII-V3J7BL87UT
- 556801-15-1
- Linezolid_desfluoro
- Acetamide, N-(((5S)-3-(4-(4-morpholinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl)-
- Desfluorolinezolid
- C16H21N3O4
- CHEMBL283540
- A899771
-
- MDL: MFCD24386411
- InChIKey: LEUDKGFPUHLJBJ-HNNXBMFYSA-N
- Inchi: InChI=1S/C16H21N3O4/c1-12(20)17-10-15-11-19(16(21)23-15)14-4-2-13(3-5-14)18-6-8-22-9-7-18/h2-5,15H,6-11H2,1H3,(H,17,20)/t15-/m0/s1
- SMILES: CC(=O)NCC1CN(C(=O)O1)C2=CC=C(C=C2)N3CCOCC3
Computed Properties
- Exact Mass: 319.153206g/mol
- Surface Charge: 0
- XLogP3: 0.6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 319.153206g/mol
- Monoisotopic Mass: 319.153206g/mol
- Topological Polar Surface Area: 71.1Ų
- Heavy Atom Count: 23
- Complexity: 431
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 1.95480
- PSA: 74.60000
Defluoro Linezolid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DFL6-100mg |
N-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]acetaMide |
556801-15-1 | 95% | 100mg |
$235.00 | 2024-04-29 | |
A2B Chem LLC | AG25930-100mg |
N-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]acetaMide |
556801-15-1 | 95% | 100mg |
$205.00 | 2024-04-19 | |
abcr | AB576145-10 mg |
N-[3-(4-Morpholin-4-yl-phenyl)-2-oxo-oxazolidin-(5S)-ylmethyl]-acetamide; . |
556801-15-1 | 10mg |
€48.00 | |||
Ambeed | A437875-1g |
Defluoro Linezolid |
556801-15-1 | 97% | 1g |
$890.0 | ||
AstaTech | 43997-0.25/G |
DESFLUORO LINEZOLID |
556801-15-1 | 95% | 0.25g |
$358 | 2023-09-19 | |
Biosynth | IM58042-10 mg |
N-(((5S)-3-(4-(4-Morpholinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl) acetamide |
556801-15-1 | 10mg |
$76.23 | |||
eNovation Chemicals LLC | Y1260666-250mg |
N-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]acetaMide |
556801-15-1 | 95% | 250mg |
$650 | 2024-06-06 | |
TRC | D228800-10mg |
Defluoro Linezolid |
556801-15-1 | 10mg |
$ 210.00 | 2023-09-08 | ||
AN HUI ZE SHENG Technology Co., Ltd. | D228800-10mg |
(s)-n-((3-(4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide |
556801-15-1 | 10mg |
¥1800.00 | 2023-09-15 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD768053-1g |
(S)-N-((3-(4-Morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide |
556801-15-1 | 97% | 1g |
¥9639.0 | 2024-04-18 |
Defluoro Linezolid Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:556801-15-1)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Defluoro Linezolid Related Literature
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2. The active site structure of nitrided and oxynitrided graphite as a cathode catalyst in a fuel cellHiroyuki Tominaga,Wataru Ikeda,Masatoshi Nagai Phys. Chem. Chem. Phys., 2011,13, 2659-2662
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Shan Huang,Zhuo Li,Peng Li,Xianfeng Du,Mingbo Ma,Zhongshuai Liang,Yaqiong Su,Lilong Xiong J. Mater. Chem. A, 2023,11, 15532-15539
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Dinabandhu Patra,Praduman Yadav,A. Aziz Qureshi,Balaji Gopalan RSC Adv., 2021,11, 20370-20379
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Satyapriya Bhandari,Dibyendu Mondal,S. K. Nataraj,R. Geetha Balakrishna Nanoscale Adv., 2019,1, 913-936
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Hiroyuki Tateno,Yoshimasa Matsumura,Koji Nakabayashi,Hisanori Senboku,Mahito Atobe RSC Adv., 2015,5, 98721-98723
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Felix-Alexander Katz,Lutz Grossmann,Christian Gerhards,Jochen Weiss Food Funct., 2021,12, 862-872
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Dongwoo Kim,Yeong-gyu Kim,Byung Ha Kang,Jin Hyeok Lee,Jusung Chung,Hyun Jae Kim J. Mater. Chem. C, 2020,8, 165-172
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M. Bolhuis,J. Hernandez-Rueda,S. E. van Heijst,M. Tinoco Rivas,L. Kuipers,S. Conesa-Boj Nanoscale, 2020,12, 10491-10497
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:556801-15-1)Defluoro Linezolid

Purity:99%
Quantity:1g
Price($):591.0